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Compound of Interest

Compound Name: (4-Aminobenzoyl)-L-glutamic acid

Cat. No.: B030231

Technical Guide: (4-Aminobenzoyl)-L-glutamic
Acid
An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular weight and
physicochemical properties of (4-Aminobenzoyl)-L-glutamic acid. It includes a detailed
experimental protocol for the determination of its molecular weight using mass spectrometry
and features a visualization of its synthetic pathway. This document is intended for
professionals in research and development, offering precise data and methodologies crucial for
laboratory and clinical applications.

Core Physicochemical Data

(4-Aminobenzoyl)-L-glutamic acid, a derivative of glutamic acid, is a key intermediate in the
synthesis of folic acid and related compounds.[1][2][3] Its precise molecular characteristics are
fundamental for its application in pharmaceutical synthesis and as a reference standard.
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Property Value Source
Molecular Weight 266.25 g/mol MIESEIEIEE
Molecular Formula C12H14N20s5 [1][4][10]
CAS Number 4271-30-1 [1]14]

(2S)-2-[(4-
IUPAC Name aminobenzoyl)amino]pentaned  [5]

ioic acid

N-(p-Aminobenzoyl)glutamic
Synonyms _ [1][5]
Acid, PABGA

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry

The accurate determination of the molecular weight of (4-Aminobenzoyl)-L-glutamic acid is
critical for its identification and quality control. Electrospray lonization Mass Spectrometry (ESI-
MS) coupled with Liquid Chromatography (LC-MS) is a powerful and commonly used technique
for this purpose.[4][5][7]

Objective: To verify the molecular weight of a sample of (4-Aminobenzoyl)-L-glutamic acid.

Materials and Instrumentation:

Sample of (4-Aminobenzoyl)-L-glutamic acid

HPLC-grade water with 0.1% formic acid (Mobile Phase A)

HPLC-grade acetonitrile with 0.1% formic acid (Mobile Phase B)

Agilent 1290 Infinity Il LC system (or equivalent)

Agilent InfinityLab LC/MSD XT (or equivalent) with an ESI source

Analytical column (e.g., ZORBAX RRHT StableBond C18, 2.1 x 50 mm)
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o Standard laboratory glassware and pipettes

Methodology:

e Sample Preparation:

o Prepare a stock solution of (4-Aminobenzoyl)-L-glutamic acid at a concentration of 1
mg/mL in a suitable solvent, such as a water/acetonitrile mixture.

o Dilute the stock solution to a final concentration of 10 pg/mL using Mobile Phase A.

e Liquid Chromatography (LC) Parameters:

o Column Temperature: 30 °C

o Flow Rate: 0.4 mL/min

o Injection Volume: 5 uL

o Gradient:

= 0-1 min: 5% B

= 1-5min: 5% to 95% B

= 5-6 min: 95% B

» 6-7 min: 95% to 5% B

= 7-10 min: 5% B (re-equilibration)

e Mass Spectrometry (MS) Parameters:

o lonization Mode: Positive Electrospray lonization (ESI+)

o Capillary Voltage: 4000 V

o Drying Gas Temperature: 350 °C
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o Drying Gas Flow: 10 L/min
o Nebulizer Pressure: 35 psi
o Scan Range: m/z 100-500
o Data Acquisition and Analysis:
o Acquire the mass spectra over the LC run time.

o The expected ion to be observed for (4-Aminobenzoyl)-L-glutamic acid (MW = 266.25)
in positive ion mode is the protonated molecule [M+H]* at an m/z of approximately 267.26.

o Process the acquired data using appropriate software. The resulting spectrum should
show a prominent peak at the expected m/z value, confirming the molecular weight of the
compound.

Synthesis Pathway of (4-Aminobenzoyl)-L-glutamic
Acid
The synthesis of (4-Aminobenzoyl)-L-glutamic acid is a multi-step process that is crucial for

the production of folic acid. A common synthetic route involves the reaction of p-nitrobenzoyl
chloride with L-glutamic acid, followed by the reduction of the nitro group to an amine.[1][6]
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Starting Materials

p-Nitrobenzoyl chloride Synthesis Steps
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[
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Step 2 il N-(4-nitrobenzoyl)-L-glutamic acid

(4-Aminobenzoyl)-L-glutamic acid

Click to download full resolution via product page

Synthetic pathway of (4-Aminobenzoyl)-L-glutamic acid.

The diagram above illustrates the logical flow of the synthesis of (4-Aminobenzoyl)-L-
glutamic acid. The process begins with the condensation of p-nitrobenzoyl chloride and L-
glutamic acid to form an intermediate, N-(4-nitrobenzoyl)-L-glutamic acid. This intermediate
then undergoes a reduction of the nitro group to yield the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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